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Compound of Interest

Compound Name: Rosaramicin

Cat. No.: B1679535

Introduction

Rosaramicin is a macrolide antibiotic produced by the bacterium Micromonospora rosaria.[1]
[2] As a member of the macrolide class, it is characterized by a large macrocyclic lactone ring
to which deoxy sugars are attached.[3] Rosaramicin has demonstrated a broad spectrum of
antibacterial activity, showing efficacy against various Gram-positive and some Gram-negative
bacteria, as well as against organisms such as Chlamydia trachomatis, Ureaplasma
urealyticum, and Mycoplasma hominis.[3] Its mechanism of action involves the inhibition of
bacterial protein synthesis, making it a subject of interest for researchers in infectious diseases
and drug development.[4] This guide provides a comprehensive overview of the chemical
structure, physicochemical and biological properties, and key experimental methodologies
related to Rosaramicin.

Chemical Structure and Identification

Rosaramicin is a 16-membered macrolide antibiotic.[5][6] The gross structure of Rosaramicin
has been elucidated through chemical and spectroscopic analysis.

Table 1: Chemical Identifiers for Rosaramicin
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Identifier

Value

IUPAC Name

2-[(1S,2R,3R,7R,8S,9S,10R,12R,14E,16S)-9-
[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-
methyloxan-2-ylJoxy-3-ethyl-7-hydroxy-
2,8,12,16-tetramethyl-5,13-dioxo-4,17-
dioxabicyclo[14.1.0]heptadec-14-en-10-
yllacetaldehyde

SMILES

CC[C@@H]1--INVALID-LINK--[C@H]2--
INVALID-LINK--(02)/C=C/C(=0)--INVALID-
LINK--C--INVALID-LINK----INVALID-LINK----
INVALID-LINK--C--INVALID-LINK--
C(=0)0">C@@HO[C@H]3--INVALID-LINK----
INVALID-LINK--O[C@ @H]3C">C@HN(C)C

InChl

INChl=1S/C31H51NO9/c1-9-25-20(5)29-
31(6,41-29)12-10-23(34)17(2)14-21(11-13-
33)28(19(4)24(35)16-26(36)39-25)40-30-
27(37)22(32(7)8)15-18(3)38-30/h10,12-13,17-
22,24-25,27-30,35,37H,9,11,14-16H2,1-
8H3/b12-
10+/t17-,18-,19+,20-,21+,22+,24-,25-,27-,28-,29
+,30+,31+/m1/s1

InChlKey

IUPCWCLVECYZRV-JZMZINANSA-N

CAS Number

35834-26-5

PubChem CID

6537204

Physicochemical Properties

The physical and chemical characteristics of Rosaramicin are summarized in the table below.

Table 2: Physicochemical Properties of Rosaramicin
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Property Value Source
Molecular Formula C31H51NO9 PubChem
Molecular Weight 581.7 g/mol PubChem
Melting Point 119-122 °C ChemicalBook
B Methanol: 10 mg/mL (clear, )
Solubility ] ChemicalBook
light yellow)
pKa (basic) 8.79 PubChem
XLogP3 2.3 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor
10 PubChem
Count
Rotatable Bond Count 5 PubChem

Biological Properties and Antibacterial Spectrum

Rosaramicin exhibits bacteriostatic activity against a range of bacteria. Its primary mechanism
of action is the inhibition of protein synthesis.

Mechanism of Action

Rosaramicin binds specifically to the 50S subunit of the bacterial ribosome.[4] This binding
event interferes with the process of translation, thereby halting protein synthesis and inhibiting
bacterial growth. The affinity of Rosaramicin for the E. coli ribosome is consistent with its
minimum inhibitory concentrations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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